Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21338162 Levofloxacin q-acid 100986-89-8 C13H9F2NO4
VC21338101 Dihydroxy Bendamustine 109882-30-6 C16H23N3O4
VC21339384 Dehydro Isradipine 116169-18-7 C19H19N3O5
VC21339532 2-{[(1H-Benzimidazol-2-yl)sulfanyl]methyl}-3-methylpyridin-4(1H)-one 131926-97-1 C14H13N3OS
VC21339967 (3R,5R)-tert-Butyl 7-(2-(4-fluorophenyl)-5-isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoate 134395-00-9 C37H43FN2O5
VC21338821 (5alpha)-17-(3-Pyridinyl)androst-16-en-3-one 154229-26-2 C24H31NO
VC21338866 Gatifloxacin hydrochloride 160738-57-8 C19H22FN3O4
VC21339233 6-Oxodocetaxel 167074-97-7 C43H51NO14
VC21348877 Ethylgonendione 21800-83-9 C19H26O2
VC21340408 Levamisole phosphate 32093-35-9 C11H15N2O4PS
VC21338965 3-Chloroiminodibenzyl 32943-25-2 C14H12ClN
VC21337857 2-Acetyl-4-butyramidophenol 40188-45-2 C12H15NO3
VC21348315 1,2-Dihydro dexamethasone 426-17-5 C22H31FO5
VC21339675 2-Thioadenosine 43157-50-2 C10H13N5O4S
VC21348719 Estra-4,9-diene-3,17-dione 5173-46-6 C18H22O2
VC21338979 Etiocholanolone 53-42-9 C19H30O2
VC21339237 2-((4-Chlorophenyl)acetyl)benzoic acid 53242-76-5 C15H11ClO3
VC21342186 5beta-Cholanic acid 546-18-9 C24H40O2
VC21339647 3-Bromo-2-methylpropionic acid 56970-78-6 C4H7BrO2
VC21337474 Atropine sulphate 5908-99-6 C34H50N2O11S
VC21340007 3,4-Dehydrocilostazol 73963-62-9 C20H25N5O2
VC21339242 M-Chloramphenicol 7411-65-6 C11H12Cl2N2O5
VC21340017 (+)-Catechin Hydrate 88191-48-4 C15H16O7
VC21347694 Famotidine dimer 89268-62-2 C16H23N11O2S5
VC21339297 Didestriazole Anastrozole Dimer Impurity 918312-71-7 C26H29N3